Proaporphines
Proaporphines are a group of alkaloids derived from morphine, characterized by their partial or incomplete transformation into aporphines through oxidative degradation processes. These compounds exhibit diverse biological activities, including analgesic, sedative, and antispasmodic properties. They can be found in various plants such as opium poppy (Papaver somniferum), although their presence is often limited compared to morphine and codeine. Due to their structural similarity to morphine, proaporphines have been of interest for potential pharmacological applications, particularly in the development of new analgesics with enhanced selectivity and reduced side effects. Research on these compounds continues to explore their therapeutic potentials while also investigating their role in drug metabolism and toxicology.

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